Prephytoene diphosphate
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Overview
Description
(1R,2R,3R)-prephytoene diphosphate is the (1R,2R,3R)-diastereomer of prephytoene diphosphate. It is a conjugate acid of a (1R,2R,3R)-prephytoene diphosphate(3-). It is an enantiomer of a (1S,2S,3S)-prephytoene diphosphate.
Scientific Research Applications
Carotenoid Biosynthesis
Prephytoene diphosphate plays a crucial role in the biosynthesis of carotenoids, particularly in the initial steps. A study on Erwinia herbicola identified the crtE gene, which encodes for the enzyme geranylgeranyl diphosphate synthase. This enzyme converts geranylgeranyl diphosphate (GGPP) into this compound and subsequently into phytoene, an early carotenoid precursor (Math, Hearst, & Poulter, 1992). Similarly, a study on Capsicum chromoplast stroma found that a single protein, named phytoene synthase, catalyzes the synthesis of phytoene from this compound (Dogbo, Laferriere, D'harlingue, & Camara, 1988).
Photoinduced Synthesis in Microorganisms
The synthesis of this compound can be photoinduced in certain microorganisms. Research on a Mycobacterium species revealed that light exposure leads to the synthesis of prephytoene pyrophosphate and its synthetase, suggesting the importance of light in regulating carotene precursor synthesis (Gregonis & Rilling, 1973).
Role in Higher Plant Chloroplasts
In higher plants, the biosynthesis of isoprenoids, including carotenoids, involves this compound. A study demonstrated that higher plants use a mevalonate-independent pathway in chloroplasts for isoprenoid biosynthesis, which includes the formation of this compound (Lichtenthaler, Schwender, Disch, & Rohmer, 1997).
Enzymatic Activity and Regulation
Further understanding of this compound's role is enhanced by studies on enzymes like phytoene synthase from Erwinia herbicola. This enzyme, essential for carotenoid biosynthesis, catalyzes the conversion of GGPP to this compound and then to phytoene (Iwata-Reuyl, Math, Desai, & Poulter, 2003).
Plant Metabolism
The metabolism of plastid terpenoids, including the synthesis of phytoene from prephytoene pyrophosphate, is a critical process in various plant plastids. This synthesis occurs in the stromal fraction of chloroplasts, etioplasts, and amyloplasts (Dogbo, Bardat, Laferriere, Quennemet, Brangeon, & Camara, 1987).
Properties
CAS No. |
38005-61-7 |
---|---|
Molecular Formula |
C40H68O7P2 |
Molecular Weight |
722.9 g/mol |
IUPAC Name |
[(1R,2R,3R)-2-methyl-3-[(1E,5E,9E)-2,6,10,14-tetramethylpentadeca-1,5,9,13-tetraenyl]-2-[(3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienyl]cyclopropyl]methyl phosphono hydrogen phosphate |
InChI |
InChI=1S/C40H68O7P2/c1-31(2)17-11-19-33(5)21-13-23-35(7)25-15-26-37(9)29-38-39(30-46-49(44,45)47-48(41,42)43)40(38,10)28-16-27-36(8)24-14-22-34(6)20-12-18-32(3)4/h17-18,21-22,25,27,29,38-39H,11-16,19-20,23-24,26,28,30H2,1-10H3,(H,44,45)(H2,41,42,43)/b33-21+,34-22+,35-25+,36-27+,37-29+/t38-,39-,40-/m1/s1 |
InChI Key |
RVCNKTPCHZNAAO-UZDKSQMHSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C/[C@@H]1[C@H]([C@]1(C)CC/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)COP(=O)(O)OP(=O)(O)O)/C)/C)/C)C |
SMILES |
CC(=CCCC(=CCCC(=CCCC(=CC1C(C1(C)CCC=C(C)CCC=C(C)CCC=C(C)C)COP(=O)(O)OP(=O)(O)O)C)C)C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CC1C(C1(C)CCC=C(C)CCC=C(C)CCC=C(C)C)COP(=O)(O)OP(=O)(O)O)C)C)C)C |
38005-61-7 | |
physical_description |
Solid |
Synonyms |
prelycopersene pyrophosphate prephytoene pyrophosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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